2-Chloro-5-(3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(3-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H11ClO2/c1-9-3-2-4-10(7-9)11-5-6-13(15)12(8-11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: BLHDWWDRVRKYPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID50679189
• Molecular Weight: 246.69 g/mol
• CAS RN: 1183393-79-4

Description

2-Chloro-5-(3-methylphenyl)benzoic acid, or 2C5MPA, is an important organic chemical compound with a wide range of applications in scientific research and laboratory experiments. It is a white, crystalline powder with a melting point of 121-123°C and a boiling point of 312-314°C. 2C5MPA is a chlorinated aromatic acid, a type of organic compound that is made up of a benzene ring with a chlorine substitution. It is a widely used reagent in organic synthesis due to its reactivity and stability.

Mechanism of Action

2C5MPA is an aromatic acid, meaning that it can act as both an acid and a base. It has a pKa of 5.3, meaning that it can act as a proton donor or acceptor in a variety of reactions. In addition, 2C5MPA can act as an electrophile, meaning that it can be attacked by nucleophiles. This makes it useful for a variety of organic synthesis reactions, such as the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
2C5MPA has been studied for its potential effects on the biochemical and physiological processes of humans and other organisms. It has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that 2C5MPA may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

2C5MPA has several advantages as a reagent in laboratory experiments. It is relatively inexpensive, and it is stable and nontoxic, making it safe to use in the laboratory. In addition, it is highly reactive, making it useful for a wide range of organic synthesis reactions. However, 2C5MPA can also be difficult to handle due to its reactivity and volatility.

Future Directions

2C5MPA has a wide range of potential applications in scientific research and laboratory experiments. Future research could focus on further exploring the biochemical and physiological effects of 2C5MPA, as well as its potential applications in the treatment of neurological disorders. In addition, further research could explore the potential applications of 2C5MPA in the synthesis of materials and nanomaterials. Finally, research could focus on exploring new methods for synthesizing 2C5MPA and improving its stability and handling.

Scientific Research Applications

2C5MPA has a wide range of applications in scientific research, including in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. It is also used as a reagent in the synthesis of heterocyclic compounds, such as thiophenes and pyridines. In addition, 2C5MPA has been used in the synthesis of polymers and other materials, as well as in the synthesis of nanomaterials.

Synthesis routes and methods

Procedure details

2-Chloro-5-iodobenzoic acid (2.00 g, 7.08 mmol), m-tolylboronic acid (1.15 g, 8.50 mmol), Na2CO3 (2.70 g, 25.5 mmol) and Pd(OAc)2 (94 mg, 0.42 mmol) were dissolved in water (9 mL) and heated at 50° C. for 2 hours. The mixture was filtered and washed with water and filtrate was acidified with 2.5 M HCl, extracted into ethyl acetate and dried over anhydrous Na2SO4, the solvent was evaporated in vacuo to obtain crude 4-chloro-3′-methylbiphenyl-3-carboxylic acid as a grey solid in quantitative yield. 1H NMR (300 MHz, DMSO-d6): δ 8.03 (s, 1H), 7.83 (d, J=8.1 Hz, 1H), 7.63 (d, J=7.8 Hz, 1H), 7.55-7.50 (m, 2H), 7.40 (t, J=7.8 Hz, 1H), 7.25 (d, J=6.6 Hz, 1H), 2.41 (s, 3H).